![molecular formula C16H20N2O3 B5170488 5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline](/img/structure/B5170488.png)
5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline, also known as DMQX, is a synthetic compound that has been extensively studied in the field of neuroscience. It is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. DMQX has been shown to have a range of biochemical and physiological effects, making it a valuable tool for research in this area.
Mechanism of Action
5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline acts as a competitive antagonist of the AMPA receptors, binding to the receptor site and preventing the binding of glutamate, the natural ligand of the receptor. This results in a reduction in the activity of the receptor, leading to a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on the central nervous system. It has been shown to block the induction of long-term potentiation, a process that is thought to underlie learning and memory. It has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy. In addition, this compound has been shown to have neuroprotective effects, reducing the damage caused by ischemia and other forms of brain injury.
Advantages and Limitations for Lab Experiments
5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline is a valuable tool for research in the field of neuroscience, as it allows researchers to selectively block the activity of AMPA receptors. This can help to elucidate the role of these receptors in a range of physiological processes. However, it is important to note that this compound is not selective for AMPA receptors, and can also block the activity of other ionotropic glutamate receptors. In addition, this compound has a relatively short half-life, meaning that it may not be suitable for long-term experiments.
Future Directions
There are a number of potential future directions for research involving 5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline. One area of interest is the development of more selective AMPA receptor antagonists, which could provide a more targeted approach to studying the function of these receptors. Another area of interest is the use of this compound in the treatment of neurological disorders such as epilepsy and stroke, where it has shown promise in animal models. Finally, this compound could be used in combination with other compounds to investigate the complex interactions between different neurotransmitter systems in the brain.
Synthesis Methods
5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis involves a series of reactions, including alkylation, cyclization, and oxidation. The final product is obtained as a white crystalline powder, which can be purified using standard techniques.
Scientific Research Applications
5,7-dimethoxy-4-methyl-2-(4-morpholinyl)quinoline has been widely used in scientific research to study the function of AMPA receptors in the brain. These receptors are involved in a range of physiological processes, including synaptic plasticity, learning, and memory. This compound has been used to investigate the role of AMPA receptors in these processes, as well as in the development and progression of neurological disorders such as epilepsy and stroke.
Properties
IUPAC Name |
4-(5,7-dimethoxy-4-methylquinolin-2-yl)morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-11-8-15(18-4-6-21-7-5-18)17-13-9-12(19-2)10-14(20-3)16(11)13/h8-10H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTFNEUPFNNXHFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=CC(=C2)OC)OC)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.